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Compound of Interest

Compound Name: LS 82-556

Cat. No.: B1675325 Get Quote

This document provides essential safety and logistical information for handling the chemical

compound LS 82-556. Due to the limited publicly available safety data, this guide is based on

established best practices for handling substances of unknown or high toxicity. LS 82-556 has

been identified in scientific literature as a peroxidizing herbicide belonging to the pyridine

carboxamide class of chemicals.[1] Its mechanism of action involves the inhibition of the

enzyme protoporphyrinogen oxidase.[2][3] Given its intended biological activity and the

absence of a comprehensive Safety Data Sheet (SDS), a cautious approach is mandatory.

Pre-Handling Risk Assessment
Before any work with LS 82-556 commences, a thorough risk assessment must be conducted.

This assessment should identify potential hazards and outline procedures to minimize

exposure. All personnel must be trained on these procedures and the potential risks.
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Identifier Value Source

Chemical Name

(S)3-N-

(methylbenzyl)carbamoyl-5-

propionyl-2,6-lutidine

[2][4]

CAS Number 92751-45-6 [5]

Chemical Class Pyridine Carboxamide [1]

Mechanism of Action
Protoporphyrinogen Oxidase

Inhibitor
[2][3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is required to ensure minimal exposure. The following table

summarizes the recommended PPE for all handling procedures involving LS 82-556.[6][7][8]

Protection Type Recommended Equipment
Specifications and
Rationale

Hand Protection
Double-gloving with nitrile

gloves.

The outer glove should be

disposed of immediately upon

contamination. The inner glove

provides secondary protection.

Eye/Face Protection
Chemical splash goggles and

a face shield.

Provides protection from

splashes and airborne

particles.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates.

Given the unknown inhalation

toxicity, respiratory protection

is crucial, especially when

handling the solid form.

Body Protection
A disposable, chemical-

resistant lab coat or coveralls.

Should be changed

immediately if contaminated.

Foot Protection
Closed-toe, chemical-resistant

shoes.
Protects against spills.
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Operational Plan: Step-by-Step Handling Procedures
All manipulations of LS 82-556, especially of the solid compound, should be performed within a

certified chemical fume hood to minimize inhalation exposure.

Step 1: Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.[9]

The storage location should be clearly labeled with the compound's identity and associated

hazards.

Step 2: Weighing and Aliquoting (Solid Compound)

Perform all weighing operations within a chemical fume hood.

Use disposable weighing boats to prevent cross-contamination.

Handle the compound gently to avoid generating airborne dust.

After weighing, securely cap the primary container and decontaminate the exterior before

returning it to storage.

Step 3: Solution Preparation

Add the solvent to the weighed compound slowly to avoid splashing.

If sonication is required, ensure the vial is securely capped and sealed with parafilm.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Step 4: Experimental Use

When using solutions of LS 82-556, always wear the prescribed PPE.
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Conduct all procedures that may generate aerosols within a chemical fume hood.

Avoid skin contact and inhalation.

Disposal Plan
Chemicals of unknown or high toxicity must be treated as hazardous waste.[10][11][12]

Solid Waste: All solid waste contaminated with LS 82-556 (e.g., used gloves, weighing boats,

paper towels) must be collected in a designated, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing LS 82-556 in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless compatibility

is confirmed.[13]

Disposal: All waste must be disposed of through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.[11][14] Never pour LS
82-556 down the drain.

Visualizations
The following diagrams illustrate key procedural and logical frameworks for the safe handling of

LS 82-556.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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